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Compound of Interest

Compound Name:
Ethyl 8-(4-heptyloxyphenyl)-8-

oxooctanoate

Cat. No.: B1343586 Get Quote

Application Notes and Protocols for Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound with potential

applications in scientific research and drug development. This document provides detailed

guidelines for its handling, storage, and use in experimental settings. The information is

intended to ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties
A summary of the key quantitative data for Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is

presented in the table below. This information is crucial for the proper handling and use of the

compound.
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Property Value

Molecular Formula C₂₃H₃₆O₄

Molecular Weight 376.53 g/mol

Boiling Point 488.5 °C at 760 mmHg

Density 0.992 g/cm³

Safety and Handling Precautions
Strict adherence to safety protocols is paramount when working with Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate. The following guidelines are based on general laboratory

safety principles for handling chemical compounds of this nature. A comprehensive Safety Data

Sheet (SDS) should be consulted for detailed safety information.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Always wear chemical safety goggles or a face shield to protect against

splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.

Body Protection: A laboratory coat or apron should be worn to protect clothing and skin.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,

use a NIOSH-approved respirator.

3.2. General Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling the compound.
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Ensure that an eyewash station and safety shower are readily accessible.

3.3. Spill and Disposal Procedures

In case of a spill, evacuate the area and prevent further spread of the material.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Dispose of the waste in accordance with local, state, and federal regulations.

Storage Procedures
Proper storage is essential to maintain the stability and integrity of Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate.

Temperature: Store in a cool, dry place. For long-term storage, refrigeration is

recommended.

Container: Keep the container tightly closed to prevent contamination and moisture

absorption.

Incompatibilities: Store away from strong oxidizing agents and strong bases.

Experimental Protocols
Currently, there is limited publicly available information on specific experimental protocols

involving Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate. However, based on its chemical

structure as an alkoxy-substituted phenyl oxooctanoate, it may be utilized in studies related to:

Organic Synthesis: As a building block or intermediate in the synthesis of more complex

molecules.

Material Science: In the development of new materials with specific optical or electronic

properties.

Biological Screening: As a candidate compound in assays to determine biological activity.
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General Protocol for Solution Preparation:

Determine the desired concentration of the solution.

Weigh the required amount of Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate using an

analytical balance in a fume hood.

Choose an appropriate solvent. Based on its structure, organic solvents such as ethanol,

methanol, or dimethyl sulfoxide (DMSO) are likely to be suitable.

Add the solvent to the weighed compound in a volumetric flask.

Mix thoroughly by vortexing or sonicating until the compound is completely dissolved.

Visualizations
Experimental Workflow for Compound Handling and Solution Preparation
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To cite this document: BenchChem. [Handling and storage procedures for "Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343586#handling-and-storage-procedures-for-ethyl-
8-4-heptyloxyphenyl-8-oxooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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